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Compound of Interest

Compound Name: Antioxidant 25

Cat. No.: B033811

The term "Antioxidant 25" can refer to several distinct products with different chemical
compositions and associated hazards. To ensure the safety of laboratory personnel, it is
imperative to identify the specific product in use and consult its corresponding Safety Data
Sheet (SDS) before handling. This guide provides essential safety and logistical information for
various substances marketed as "Antioxidant 25," offering procedural guidance for their safe
use and disposal.

Identifying Your Antioxidant 25

The initial step in safe handling is accurate identification. Commercially, "Antioxidant 25" can
refer to:

o Organic Rosemary Antioxidant CO2 Extract, 25% DTP: A natural extract used in various
industries.[1]

o Eastman Tenox™ 25 Food-Grade Antioxidant: A food-grade preservative.[2]
o POLYBATCH® AO 25: An antioxidant masterbatch used in the plastics industry.[3][4]

The safety precautions, required personal protective equipment (PPE), and disposal methods
will vary significantly depending on the specific product. Always verify the full product name and
manufacturer to obtain the correct SDS.
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Personal Protective Equipment (PPE)

Recommendations

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for different types of "Antioxidant 25"

based on available safety data.

PPE Category

Organic Rosemary
Antioxidant CO2
Extract, 25% DTP[1]

Eastman Tenox™ 25
Food-Grade
Antioxidant[2]

General Phenolic
Antioxidant[5]

Eye Protection

Safety glasses or

goggles if eye contact

Causes serious eye

irritation. Safety

Safety glasses with

side shields or

o goggles are chemical splash
is likely.
recommended. goggles.
Causes skin irritation
and may cause an Nitrile or butyl rubber
Wash hands ) ) )
] allergic skin reaction. gloves are suggested.
Hand Protection thoroughly after ] ] ]
) Chemical-resistant Avoid prolonged or
handling. o ]
gloves (e.g., nitrile) repeated skin contact.
are recommended.
- Avoid contact with )
No specific Wear suitable

Skin and Body

Protection

recommendations

under normal use.

skin and clothing. A
lab coat is

recommended.

protective clothing to

prevent skin contact.

Respiratory Protection

Not expected to be
required under normal

conditions.

Not expected to be
required under normal
conditions with

adequate ventilation.

Not typically required
due to the product's

form.

Procedural Guidance for Safe Handling and

Disposal
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Adherence to standard operating procedures is crucial for minimizing risks in a laboratory
setting. The following procedural steps provide a framework for the safe handling and disposal
of antioxidants.

Operational Plan: Step-by-Step Handling Procedure

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
specific "Antioxidant 25" being used. Review the SDS to understand the specific hazards.

o Engineering Controls: Whenever possible, handle the substance in a well-ventilated area.
For powdered or volatile substances, a fume hood or other local exhaust ventilation should
be used.[5]

e Donning PPE: Put on the appropriate PPE as identified in the risk assessment and
summarized in the table above. Ensure all PPE is in good condition.

» Handling: Avoid direct contact with the substance.[2] Do not eat, drink, or smoke in the
handling area.[5] Keep containers closed when not in use.[2][6]

o Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible. Be familiar with the first-aid measures outlined in the SDS.

Disposal Plan: Managing Waste

All waste materials contaminated with "Antioxidant 25" should be considered potentially
hazardous and disposed of in accordance with local, state, and federal regulations.

» Solid Waste: Collect all contaminated solid waste, such as used gloves, weighing papers,
and contaminated lab supplies, in a clearly labeled, sealed hazardous waste container.[7]

» Liquid Waste: Collect any solutions containing the antioxidant in a designated, sealed
hazardous waste container.[7] Avoid releasing the material into the environment, as some
antioxidants are toxic to aquatic life.[2][5]

First Aid Measures

In the event of an exposure, immediate and appropriate first aid is critical. The following table
provides a summary of first aid recommendations.
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Exposure Route

Organic Rosemary
Antioxidant CO2
Extract, 25% DTP[1]

Eastman Tenox™ 25
Food-Grade
Antioxidant[2]

General Phenolic
Antioxidant[5]

Eye Contact

Flush with plenty of
water for several
minutes. Seek
medical attention if

irritation persists.

Immediately flush with
plenty of water for at
least 15 minutes.
Remove contact
lenses if present and
easy to do. Get

medical attention.

Promptly wash eyes
with plenty of water
while lifting the

eyelids.

Skin Contact

Wash skin thoroughly
with soap and water.
Seek medical
attention if irritation

develops.

Wash with soap and
plenty of water. Get
medical attention if
skin irritation or an
allergic reaction

develops.

Remove contaminated
clothing. Wash with

soap and water.

Remove victim to

fresh air. Seek

Supply fresh air;

Supply fresh air;

Inhalation medical attention if consult a doctor in consult a doctor in
breathing becomes case of symptoms. case of symptoms.
difficult.

Call a physician or
) poison control center ) ) Rinse mouth

Ingestion , Seek medical advice.

if you feel unwell. Do thoroughly.

not induce vomiting.

Visualizing Safe Laboratory Practices

To further clarify the procedural workflows, the following diagrams illustrate the key decision-

making processes for safe handling and PPE selection.
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Caption: Step-by-step workflow for the safe handling of chemical substances.
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Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Antioxidant 25: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033811#personal-protective-equipment-for-handling-
antioxidant-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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